Cas no 501368-69-0 (2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester)

501368-69-0 structure
Product name:2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester
- 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester
- 501368-69-0
- 2-Methyl-2H-1,2,3-triazole-4,5-dicarboxylic acid dimethylester, 95%
- SCHEMBL1930028
- WIYTZWPDCJNFRB-UHFFFAOYSA-N
- Dimethyl 2-methyltriazole-4,5-dicarboxylate
- AKOS040824852
- dimethyl 2-methyl-2H-1,2,3-triazole-4,5-dicarboxylate
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- Inchi: InChI=1S/C7H9N3O4/c1-10-8-4(6(11)13-2)5(9-10)7(12)14-3/h1-3H3
- InChI Key: WIYTZWPDCJNFRB-UHFFFAOYSA-N
- SMILES: CN1N=C(C(=N1)C(=O)OC)C(=O)OC
Computed Properties
- Exact Mass: 199.05937
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 83.3Ų
Experimental Properties
- PSA: 83.31
2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester Related Literature
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:501368-69-0)2H-1,2,3-Triazole-4,5-dicarboxylic acid, 2-methyl-, dimethyl ester

Purity:99%
Quantity:1g
Price ($):283.0